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Compound of Interest

Compound Name: 4,4-Dimethyl-2-cyclohexen-1-one

Cat. No.: B091216

An In-depth Technical Guide to 4,4-Dimethyl-2-cyclohexen-1-one

This technical guide provides a comprehensive overview of 4,4-Dimethyl-2-cyclohexen-1-
one, a valuable ketone compound utilized in organic synthesis.[1][2] It is an important
intermediate in the synthesis of various natural products, including (z)-cuparene and filicinic
acid.[2] This document outlines its chemical structure, IUPAC name, physical and chemical
properties, and provides a detailed experimental protocol for its synthesis.

Chemical Structure and IUPAC Name

4,4-Dimethyl-2-cyclohexen-1-one is a cyclic ketone with a six-membered ring. The structure
features a carbon-carbon double bond in the a,B-position relative to the carbonyl group, and
two methyl groups attached to the carbon atom at the 4-position.

o |[UPAC Name: 4,4-dimethylcyclohex-2-en-1-one[3][4]
e CAS Number: 1073-13-8[3][4]

e Molecular Formula: CsH120[3][4][5]

e Molecular Weight: 124.18 g/mol [5][6]

e SMILES: CC1(C)CCC(=0)C=C1[3]

« InChl Key: HAUNPYVLVAIUOO-UHFFFAOYSA-N[1][3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b091216?utm_src=pdf-interest
https://www.benchchem.com/product/b091216?utm_src=pdf-body
https://www.benchchem.com/product/b091216?utm_src=pdf-body
https://www.benchchem.com/product/b091216?utm_src=pdf-body
https://www.chemicalbook.com/article/synthesis-and-reactions-of-4-4-dimethyl-2-cyclohexen-1-one-synthesis.htm
https://www.researchgate.net/figure/The-selectivity-of-4-4-dimethyl-2-cyclohexen-1-one-a-At-different-pyrolysis_fig5_373191563
https://www.researchgate.net/figure/The-selectivity-of-4-4-dimethyl-2-cyclohexen-1-one-a-At-different-pyrolysis_fig5_373191563
https://www.benchchem.com/product/b091216?utm_src=pdf-body
https://www.thermofisher.com/order/catalog/product/017162.03
https://pubchem.ncbi.nlm.nih.gov/compound/136839
https://www.thermofisher.com/order/catalog/product/017162.03
https://pubchem.ncbi.nlm.nih.gov/compound/136839
https://www.thermofisher.com/order/catalog/product/017162.03
https://pubchem.ncbi.nlm.nih.gov/compound/136839
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C8H12O/c1-8(2)5-3-7(9)4-6-8/h3,5H,4,6H2,1-2H3
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C8H12O/c1-8(2)5-3-7(9)4-6-8/h3,5H,4,6H2,1-2H3
https://www.scbt.com/p/4-4-dimethyl-2-cyclohexen-1-one-1073-13-8
https://www.thermofisher.com/order/catalog/product/017162.03
https://www.chemicalbook.com/article/synthesis-and-reactions-of-4-4-dimethyl-2-cyclohexen-1-one-synthesis.htm
https://www.thermofisher.com/order/catalog/product/017162.03
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

A summary of the key physicochemical properties of 4,4-Dimethyl-2-cyclohexen-1-one is
presented in the table below.

Property Value Reference
Appearance Clear colorless to yellow liquid [3]

Boiling Point 72-73.5 °C at 20 mmHg [7]

73-74 °C at 14 mmHg [1]8]

Density 0.944 g/mL at 25 °C [7]
Refractive Index 1.473 at 20 °C [7]
1.4710-1.4750 at 20 °C [3]

Flash Point 64 °C (147.2 °F) - closed cup

Synthesis of 4,4-Dimethyl-2-cyclohexen-1-one

A common and effective method for the synthesis of 4,4-Dimethyl-2-cyclohexen-1-one
involves a Michael addition followed by an intramolecular aldol condensation, a type of
Robinson annulation. A well-documented procedure is the reaction between an enamine
derived from isobutyraldehyde and methyl vinyl ketone.[8]

Experimental Protocol

This protocol is adapted from a procedure published in Organic Syntheses.[1][8]

Materials:

Isobutyraldehyde

Pyrrolidine

Methyl vinyl ketone

Hydrochloric acid (8 M)
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Sodium hydrogen carbonate

Diethyl ether

Anhydrous sodium sulfate

Nitrogen gas

Procedure:

A dry, 1-liter three-necked flask is equipped with a mechanical stirrer, a pressure-equalizing
dropping funnel, and a nitrogen inlet tube. The apparatus is flushed with nitrogen, and a
static nitrogen atmosphere is maintained throughout the reaction.

To the flask, add 62.6 g (0.501 mole) of 1-(2-methylpropenyl)pyrrolidine.

Cool the flask in an ice-water bath. Add 42.1 g (0.601 mole) of methyl vinyl ketone dropwise
with stirring over 5 minutes.

After the addition is complete, continue stirring the mixture with cooling for 10 minutes.
Remove the ice bath and continue stirring at room temperature for 4 hours.

Cool the reaction mixture again with an ice-water bath and add 250 mL of 8 M hydrochloric
acid dropwise with stirring.

After the addition is complete, stir the mixture with cooling for 10 minutes, then stir at room
temperature for 14 hours.

Extract the resulting brown reaction mixture with two 300-mL portions of diethyl ether.

Cautiously neutralize the residual aqueous phase by adding 150-155 g of solid sodium
hydrogen carbonate.

Extract the neutralized aqueous phase with two 400-mL portions of ether.

Combine all the ethereal extracts and dry them over anhydrous sodium sulfate.
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« Concentrate the dried solution using a rotary evaporator.

« Distill the residual liquid under reduced pressure to yield 44.2-53.0 g (71-85%) of 4,4-
dimethyl-2-cyclohexen-1-one as a colorless liquid.[1][8] The boiling point is reported as
73-74 °C at 14 mmHg.[1][8]

Synthesis Pathway

The following diagram illustrates the key steps in the synthesis of 4,4-Dimethyl-2-cyclohexen-
1-one from isobutyraldehyde and methyl vinyl ketone.
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Click to download full resolution via product page

Caption: Synthesis of 4,4-Dimethyl-2-cyclohexen-1-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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